Cas no 122996-47-8 (Fmoc-Hyp(tBu)-OH)

• Product Name: Fmoc-Hyp(tBu)-OH
• CAS No: 122996-47-8
• MF: C₂₄H₂₇NO₅
• MW: 409.474887132645
• MDL: MFCD00151930
• CID: 63650
• PubChem ID: 354334435
• Update Time: 2025-10-28

Fmoc-Hyp(tBu)-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-4-tert-butoxy-L-proline
• N-(9-Fluorenylmethyloxycarbonyl)-4-tert-butoxy-L-proline
• Fmoc-Hyp(tBu)-OH
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-4-trans-(tert-butoxy)-L-proline
• (2S,4R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-(tert-butoxy)pyrrolidine-2-carboxylic acid
• Fmoc-(2S,4R)-(-)-4-t-butoxypyrrolidine-2-carboxylic acid
• FMOC-HYP(BUT)-OH
• Fmoc-Hyp(tBu)
• Fmoc-L-Hyp(tBu)-OH
• Fmoc-O-Hyp(tBu)-OH
• Fmoc-O-t-butyl-L-4-hydroxyproline
• <i>N<
• FMOC-HYDROXYPROLINE(TBU)-OH
• Fmoc-Hyp(OtBu)-OH
• FMOC-HYP(TBU)-OHMIN
• FMOC-O-T-BUTYL-L-HYDROXYPROLINE
• N-Fmoc-4-trans-(tert-butoxy)-L-proline
• FMOC-HYP(TBU)-OH 99%MIN
• Fmoc-D-Hyp(tBu)-OH
• (2S,4R)-4-(tert-butoxy)-1-[(9H-fluoren-9-ylmethoxy)carbonyl]pyrrolidine-2-carboxylic acid
• C24H27NO5
• Trans-N-Fmoc-4-(tert-butoxy)-L-proline
• Fmoc-Hyp(OtBu)OH
• PubChem12430
• FMOC-O-TERT-BUTYL-D-TRANS-4-HYDROXYPROLINE
• WPBXBYOKQUEIDW-VFNWGFHPS
• FD21786
• (2S,4R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-[(2-methylpropan-2-yl)oxy]pyrrolidine-2-carboxylic acid
• (2S,4R)-4-(tert-butoxy)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-2-carboxylic acid
• Fmoc-Hyp(tBu)-OH, >=98.0% (HPLC)
• AS-17468
• SCHEMBL118220
• Fmoc-O-tert.butyl-trans-4-hydroxy-L-proline
• CS-W011680
• J-004880
• FMOC- Hyp(tBu)- OH
• EN300-657927
• HY-W010964
• Fmoc-O-tert-butyl-L-hydroxyproline
• WPBXBYOKQUEIDW-VFNWGFHPSA-N
• Z2044808427
• 122996-47-8
• N-alpha-Fmoc-O-tert-butyl-L-trans-4-hydroxyproline
• AKOS015837348
• AM81837
• 464193-92-8
• A20638
• 1,2-Pyrrolidinedicarboxylic acid, 4-(1,1-dimethylethoxy)-, 1-(9H-fluoren-9-ylmethyl) ester, (2S,4R)-
• F1095
• (2S,4R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-(tert-butoxy)pyrrolidine-2-carboxylicacid

• MDL： MFCD00151930
• Inchi： 1S/C24H27NO5/c1-24(2,3)30-15-12-21(22(26)27)25(13-15)23(28)29-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-21H,12-14H2,1-3H3,(H,26,27)/t15-,21+/m1/s1
• InChI Key： WPBXBYOKQUEIDW-VFNWGFHPSA-N
• SMILES： O(C(C)(C)C)[C@H]1CN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)[C@H](C(=O)O)C1
• BRN： 6161467

Computed Properties

• Exact Mass: 409.18900
• Monoisotopic Mass: 409.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.1

Experimental Properties

• Color/Form: No data available
• Density: 1.28
• Melting Point: 59.0 to 64.0 deg-C
• Boiling Point: 578.6±50.0 °C at 760 mmHg
• Flash Point: 303.7±30.1 °C
• Refractive Index: 1.618
• PSA: 76.07000
• LogP: 4.21600
• Specific Rotation: -25±2.5° (c=1%,in methanol)
• Optical Activity: [α]20/D −25±2.5°, c = 1% in methanol

Fmoc-Hyp(tBu)-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• HazardClass：IRRITANT
• Storage Condition：2-8°C
• Safety Term：S22-S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Fmoc-Hyp(tBu)-OH

Professional Introduction to Fmoc-Hyp(tBu)-OH (CAS No: 122996-47-8)

Fmoc-Hyp(tBu)-OH, with the chemical name N-(tert-Butoxycarbonyl)-L-hydroxyproline, is a crucial intermediate in the field of pharmaceutical synthesis and peptide chemistry. This compound, identified by its CAS number 122996-47-8, plays a pivotal role in the solid-phase peptide synthesis (SPPS) process, particularly in the modification and protection of amino acids. The presence of the Fmoc (fluorenylmethyloxycarbonyl) group and the tert-butoxycarbonyl (Boc) protecting group makes it an invaluable tool for researchers aiming to construct complex peptide structures with high precision and yield.

The structure of Fmoc-Hyp(tBu)-OH consists of a hydroxyproline backbone, which is a non-proteinogenic amino acid derivative. Hydroxyproline is known for its unique properties, including its ability to form stable hydrogen bonds and its significance in collagen and other extracellular matrix proteins. The Boc group provides stability during the synthesis process, preventing unwanted side reactions, while the Fmoc group serves as an easily removable protecting group that allows for sequential addition of other amino acids in peptide assembly.

In recent years, advancements in peptide-based drug development have highlighted the importance of efficient and scalable synthetic methodologies. Fmoc-Hyp(tBu)-OH has been widely utilized in the synthesis of bioactive peptides, such as those targeting cancer therapy, inflammation, and neural disorders. Its versatility makes it particularly useful in constructing peptides that require precise stereochemistry and functional group compatibility.

One of the most significant applications of Fmoc-Hyp(tBu)-OH is in the development of peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties. For instance, researchers have leveraged this compound to create novel inhibitors targeting enzymes involved in metabolic pathways. The ability to incorporate hydroxyproline into these peptidomimetics has led to compounds with enhanced binding affinity and selectivity.

The use of Fmoc-Hyp(tBu)-OH in solid-phase peptide synthesis has also been instrumental in the discovery of new therapeutic agents. Peptides derived from this intermediate have shown promise in treating various diseases, including neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. The hydroxyproline residue contributes to the stability and bioavailability of these therapeutic peptides, making them more effective in vivo.

Recent studies have further explored the potential of Fmoc-Hyp(tBu)-OH in designing smart peptides that can respond to specific biological stimuli. These smart peptides have applications in targeted drug delivery systems, where they can release their payload only under certain conditions, such as pH changes or enzymatic activity. The incorporation of hydroxyproline into these smart peptides enhances their functionality by improving their solubility and stability.

The synthetic route to Fmoc-Hyp(tBu)-OH involves multi-step organic transformations, starting from commercially available precursors. The process typically includes protection-deprotection strategies to ensure high yield and purity. Advances in synthetic chemistry have enabled more efficient methods for producing this compound, reducing both cost and environmental impact. These improvements are crucial for large-scale peptide manufacturing, where cost-effectiveness and sustainability are key considerations.

In conclusion, Fmoc-Hyp(tBu)-OH (CAS No: 122996-47-8) is a versatile and essential building block in peptide chemistry. Its applications span from academic research to industrial-scale drug development, underscoring its importance in modern pharmaceutical sciences. As research continues to uncover new therapeutic possibilities, compounds like Fmoc-Hyp(tBu)-OH will remain at the forefront of innovation, driving advancements in medicine and biotechnology.